Cas no 1804060-96-5 (1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester)

• Product Name: 1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester
• CAS No: 1804060-96-5
• MF: C₁₀H₆ClF₃N₂O₂
• MW: 278.615051746368
• CID: 5307250
• Update Time: 2025-10-30

1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C10H6ClF3N2O2/c1-18-8(17)5-2-4(10(12,13)14)3-6-7(5)16-9(11)15-6/h2-3H,1H3,(H,15,16)
• InChI Key： JIYGWSZQJIXXRW-UHFFFAOYSA-N
• SMILES： C1(Cl)NC2=C(C(OC)=O)C=C(C(F)(F)F)C=C2N=1

Additional information on 1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester

Recent Advances in the Study of 1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester (CAS: 1804060-96-5)

The compound 1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester (CAS: 1804060-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this benzimidazole derivative, which include a chloro-substituted benzimidazole core and a trifluoromethyl group at the 5-position. These modifications are believed to enhance the compound's bioavailability and target specificity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro and in vivo studies have demonstrated that 1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester exhibits potent inhibitory activity against a range of enzymes and receptors implicated in various diseases. Notably, it has shown promising results in the inhibition of protein kinases involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways suggests potential applications in the treatment of autoimmune disorders.

Further pharmacological evaluations have revealed that the compound possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics are critical for its development as a therapeutic agent. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies to ensure its safety and efficacy.

In conclusion, 1H-Benzimidazole-7-carboxylic acid, 2-chloro-5-(trifluoromethyl)-, methyl ester represents a versatile scaffold with significant potential in drug discovery. Ongoing research efforts are focused on optimizing its structure-activity relationships and exploring its applications in various therapeutic areas. The findings summarized in this brief underscore the importance of continued investigation into this compound and its derivatives.